Cas no 21792-52-9 (1,2-diethynylbenzene)
1,2-diethynylbenzene structure
Product Name:1,2-diethynylbenzene
1,2-diethynylbenzene Properties
Names and Identifiers
-
- Benzene, 1,2-diethynyl-
- 1,2-diethynylbenzene
- Benzene,1,2-diethynyl-(9CI)
- Benzene,1,2-diethynyl-
- E84598
- EN300-1858153
- MFCD28164040
- DTXSID50176204
- CS-0449634
- Benzene,diethynyl-
- 26776-82-9
- o-diethynylbenzene
- 21792-52-9
- CBYDUPRWILCUIC-UHFFFAOYSA-N
- DB-342241
-
- InChIKey： CBYDUPRWILCUIC-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H6/c1-3-9-7-5-6-8-10(9)4-2/h1-2,5-8H
- SMILES： C(C1C=CC=CC=1C#C)#C
Computed Properties
- Exact Mass: 126.04698
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Rotatable Bond Count: 2
- Monoisotopic Mass: 126.047
- Heavy Atom Count: 10
- Complexity: 171
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 0A^2
Experimental Properties
- LogP: 1.64920
- PSA: 0
- Refractive Index: 1.567
- Boiling Point: 200.3ºC at 760 mmHg
- Flash Point: 62.4ºC
- Density: 1g/cm3
1,2-diethynylbenzene Price
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P006ZQK-250mg |
Benzene, 1,2-diethynyl- |
21792-52-9 | 97% | 250mg |
$60.00 | ||
| Aaron | AR006ZYW-50mg |
Benzene, 1,2-diethynyl- |
21792-52-9 | 95% | 50mg |
$248.00 | ||
| abcr | AB593210-250mg |
1,2-Diethynylbenzene; . |
21792-52-9 | 250mg |
€178.70 | 2024-07-19 | ||
| Ambeed | A1004940-100mg |
1,2-Diethynylbenzene |
21792-52-9 | 97% | 100mg |
$58.0 | 2024-07-28 | |
| Apollo Scientific | OR49074-250mg |
1,2-Diethynylbenzene |
21792-52-9 | 250mg |
£68.00 | 2023-09-02 | ||
| Enamine | EN300-1858153-0.05g |
1,2-diethynylbenzene |
21792-52-9 | 95% | 0.05g |
$162.0 | 2023-09-18 | |
| eNovation Chemicals LLC | Y1078601-250mg |
Benzene, 1,2-diethynyl- |
21792-52-9 | 95% | 250mg |
$175 | 2022-11-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTM239-100mg |
Benzene, 1,2-diethynyl- |
21792-52-9 | 95% | 100mg |
￥383.0 |
1,2-diethynylbenzene Related Literature
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Giulia Lavarda,Jorge Labella,M. Victoria Martínez-Díaz,M. Salomé Rodríguez-Morgade,Atsuhiro Osuka,Tomás Torres Chem. Soc. Rev. 2022 51 9482
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2. 722. Macrocyclic acetylenic compounds. Part II. 1,2:7,8-Dibenzocyclododeca-1,7-diene-3,5,9,11-tetrayneO. M. Behr,G. Eglinton,A. R. Galbraith,R. A. Raphael J. Chem. Soc. 1960 3614
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Daniel von der Heiden,Flóra Boróka Németh,M?ns Andreasson,Daniel Sethio,Imre Pápai,Mate Erdelyi Org. Biomol. Chem. 2021 19 8307
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4. 219. Macrocyclic acetylenic compounds. Part III. A stepwise synthesis of 1,2:7,8-dibenzocyclododeca-1,7-diene-3,5,9,11-tetrayneO. M. Behr,G. Eglinton,I. A. Lardy,R. A. Raphael J. Chem. Soc. 1964 1151
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Xuemin Wang,Rui Wang,Li Shen,Zhaofeng Tang,Congying Wen,Bin Dong,Heyuan Liu,Chunfeng Zhang,Xiyou Li Phys. Chem. Chem. Phys. 2018 20 6330
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George Axelrad,Donald Halpern J. Chem. Soc. D 1971 291
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J?drzej Walkowiak,Jakub Szyling,Adrian Franczyk,Rebecca L. Melen Chem. Soc. Rev. 2022 51 869
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Xuemin Wang,Rui Wang,Li Shen,Zhaofeng Tang,Congying Wen,Bin Dong,Heyuan Liu,Chunfeng Zhang,Xiyou Li Phys. Chem. Chem. Phys. 2018 20 6330
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Pengkun Su,Heyuan Liu,Li Shen,Jun Zhou,Weijie Wang,Shanshan Liu,Xinyu Nie,Zhi Li,Zhaobin Liu,Yanli Chen,Xiyou Li Mater. Chem. Front. 2022 6 707
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Ichiro Hisaki,Eriko Kometani,Norimitsu Tohnai,Mikiji Miyata CrystEngComm 2015 17 8079
Recommended suppliers
Amadis Chemical Company Limited
(CAS:21792-52-9)1,2-diethynylbenzene
Purity:99%/99%
Quantity:1g/5g
Price($):187.0/734.0